Cas no 66181-18-8 (Thiourea, (5-phenyl-1,3,4-thiadiazol-2-yl)-)

Thiourea, (5-phenyl-1,3,4-thiadiazol-2-yl)- structure
66181-18-8 structure
Product Name:Thiourea, (5-phenyl-1,3,4-thiadiazol-2-yl)-
CAS No:66181-18-8
MF:C9H8N4S2
MW:236.316617965698
CID:396716
PubChem ID:12388765
Update Time:2025-04-19

Thiourea, (5-phenyl-1,3,4-thiadiazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

    • Thiourea, (5-phenyl-1,3,4-thiadiazol-2-yl)-
    • (5-phenyl-1,3,4-thiadiazol-2-yl)thiourea
    • DTXSID10495908
    • N-(5-phenyl-1,3,4-thiadiazole-2-yl)thiourea
    • N-(5-phenyl-1,3,4-thiadiazole-2-yl)-thiourea
    • 66181-18-8
    • SCHEMBL2380291
    • N-(5-Phenyl-1,3,4-thiadiazol-2-yl)thiourea
    • VRETXIYBEQMSJM-UHFFFAOYSA-N
    • Inchi: 1S/C9H8N4S2/c10-8(14)11-9-13-12-7(15-9)6-4-2-1-3-5-6/h1-5H,(H3,10,11,13,14)
    • InChI Key: VRETXIYBEQMSJM-UHFFFAOYSA-N
    • SMILES: S1C(=NN=C1C1C=CC=CC=1)NC(N)=S

Computed Properties

  • Exact Mass: 236.01924
  • Monoisotopic Mass: 236.01903862g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 124Ų

Experimental Properties

  • PSA: 63.83
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